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Compound of Interest

5-(2-Chloro-4-nitrophenyl)furan-2-
Compound Name:
carbaldehyde

Cat. No.: B448439

For Researchers, Scientists, and Drug Development Professionals

Introduction

5-(2-Chloro-4-nitrophenyl)furan-2-carbaldehyde is a substituted furan derivative with
potential applications in medicinal chemistry and materials science. Its structure, featuring a
furan ring linking a chlorinated and nitrated phenyl group with an aldehyde functional group,
makes it a versatile intermediate for the synthesis of more complex molecules, including
chalcones and other heterocyclic compounds. This document provides a detailed overview of
its chemical properties, synthesis, and the biological activities of its derivatives.

Chemical Properties

While detailed experimental data for 5-(2-Chloro-4-nitrophenyl)furan-2-carbaldehyde is not
extensively available in peer-reviewed literature, its basic chemical properties can be
summarized.
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Property Value Source

Molecular Formula C11H6CINO4 PubChem[1]

Molecular Weight 251.62 g/mol PubChem[1]

CAS Number 327049-94-5

Appearance Not reported

Melting Point Not experimentally reported

Boiling Point Not experimentally reported

Solubility Not experimentally reported

1H NMR Data Not experimentally reported

13C NMR Data Not experimentally reported

Mass Spectrum Not experimentally reported
Synthesis

A key synthetic route to 5-(2-Chloro-4-nitrophenyl)furan-2-carbaldehyde involves a
diazotization reaction of 2-chloro-4-nitroaniline followed by a Meerwein arylation with furfural.[2]

Experimental Protocol: Synthesis of 5-(2-Chloro-4-
nitrophenyl)furan-2-carbaldehyde[2]

Materials:

2-Chloro-4-nitroaniline

Concentrated Hydrochloric Acid (HCI)

Water (Hz20)

Sodium Nitrite (NaNO2)

Furfural
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o Copper(ll) Chloride (CuClz2)
o Ethanol
Procedure:

o A mixture of 2-chloro-4-nitroaniline (8 g) in a 1:1 solution of concentrated HCI and water is
heated with stirring.

e The mixture is then cooled to 0-5 °C in an ice bath.

e A solution of sodium nitrite (0.07 mol) is added dropwise to the cooled mixture. The reaction
is allowed to proceed for one hour to ensure complete diazotization.

» The reaction mixture is filtered, and the filtrate is collected.

o Furfural (0.05 mol) is added to the filtrate.

o A solution of copper(ll) chloride (2 g in 10 mL of water) is added dropwise to the mixture.
e The reaction is stirred for 4 hours and then left overnight at room temperature.

e The resulting precipitate is filtered, dried, and recrystallized from ethanol to yield the final
product.

Synthesis Workflow
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Caption: Synthetic pathway for 5-(2-Chloro-4-nitrophenyl)furan-2-carbaldehyde.

Reactivity and Applications

The aldehyde functionality and the substituted phenyl-furan core make this compound a
valuable building block in organic synthesis. It can readily undergo condensation reactions to

form a variety of derivatives.

Synthesis of Chalcone Derivatives

5-(2-Chloro-4-nitrophenyl)furan-2-carbaldehyde serves as a key precursor in the Claisen-
Schmidt condensation reaction to produce chalcones. These chalcones have been investigated
for their potential biological activities.[2]
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Experimental Protocol: Synthesis of Chalcones (General Procedure)[2]

A substituted triazole ketone (3 mmol) is dissolved in ethanol.

e 5-(2-Chloro-4-nitrophenyl)furan-2-carbaldehyde (3 mmol) is added to the solution.
e A 20% solution of potassium hydroxide (10 mL) is added dropwise.

e The reaction mixture is stirred overnight at room temperature.

e The mixture is then poured into ice water, and the resulting precipitate is filtered, dried, and
recrystallized from ethanol.

Biological Activity of Derivatives

While there is no direct biological activity data reported for 5-(2-Chloro-4-nitrophenyl)furan-2-
carbaldehyde, its chalcone derivatives have been synthesized and evaluated for their
antibacterial properties.

Antibacterial Activity of Chalcone Derivatives

A series of chalcones synthesized from 5-(2-Chloro-4-nitrophenyl)furan-2-carbaldehyde
were screened for their in vitro antibacterial activity against various Gram-positive and Gram-
negative bacterial strains. The studies indicated that these derivatives exhibit promising
antibacterial activity.[2]

Experimental Workflow: Antibacterial Screening
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Caption: Workflow for the antibacterial evaluation of chalcone derivatives.

Conclusion

5-(2-Chloro-4-nitrophenyl)furan-2-carbaldehyde is a synthetically accessible compound that
holds promise as an intermediate in the development of new chemical entities with potential
therapeutic applications. While comprehensive data on the parent molecule is limited, the
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demonstrated biological activity of its derivatives warrants further investigation into this
chemical scaffold. Future research should focus on the full characterization of the title
compound and a broader screening of its derivatives to explore their full potential in drug
discovery and materials science.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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